2-(3,5-dimethylphenyl)-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-(3,5-dimethylphenyl)isoindole-1,3-dione
• InChI: InChI=1S/C16H13NO2/c1-10-7-11(2)9-12(8-10)17-15(18)13-5-3-4-6-14(13)16(17)19/h3-9H,1-2H3
• InChI Key: QRYFDLJSGLUOCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=CC=CC=C3C2=O)C
• Molecular Formula: C16H13NO2
• DSSTOX Substance ID: DTXSID40967704
• Molecular Weight: 251.28 g/mol
• CAS No.: 40101-45-9, 5319-98-2

Description

2-(3,5-dimethylphenyl)-1H-isoindole-1,3(2H)-dione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as thalidomide, which was initially used as a sedative and antiemetic drug. However, due to its severe side effects, the drug was banned in the 1960s. In recent years, thalidomide has been rediscovered for its potent immunomodulatory and anti-inflammatory properties.

Synthesis routes and methods

Procedure details

An oven-dried resealable Schlenk tube was charged with CuI (200 mg, 1.05 mmol), phthalimide (185 mg, 1.26 mmol), K2CO3 (290 mg, 2.10 mmol), evacuated and backfilled with argon. trans-1,2-Cyclohexanediamine (130 μL, 1.06 mmol), dodecane (235 μL), 5-iodo-m-xylene (150 μL, 1.04 mmol) and dioxane (1.0 mL) were added under argon. The Schlenk tube was sealed and the reaction mixture was stirred magnetically at 110° C. for 23 h. The resulting brown suspension was cooled to room temperature and filtered through a 0.5×1 cm pad of silica gel eluting with 10 mL of ethyl acetate. The filtrate was concentrated and the residue was purified by flash chromatography on silica gel (2×15 cm; hexane-ethyl acetate 3:1; 15 mL fractions). Fractions 8-11 provided 34 mg (13% yield) of the product as a tan solid. The 1H NMR spectrum was in accord with that reported by Hashimoto et al. Shibata, Y.; Sasaki, K.; Hashimoto, Y.; Iwasaki, S. Chem. Pharm. Bull. 1996, 44, 156.